2-Fluoro-3-(2-hydroxyethoxymethyl)-5-methoxybenzaldehyde

• Molecular Formula: C11H13FO4
• Molecular Weight: 228.22 g/mol
• IUPAC Name: 2-fluoro-3-(2-hydroxyethoxymethyl)-5-methoxybenzaldehyde
• InChI: InChI=1S/C11H13FO4/c1-15-10-4-8(6-14)11(12)9(5-10)7-16-3-2-13/h4-6,13H,2-3,7H2,1H3
• InChI Key: QLRIWEBIFVRJQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)C=O)F)COCCO

Description

2-Fluoro-3-(2-hydroxyethoxymethyl)-5-methoxybenzaldehyde is a useful research compound. Its molecular formula is C11H13FO4 and its molecular weight is 228.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-[2-(3-Dimethoxymethyl-2-fluoro-5-methoxybenzyloxy]ethoxy]tetrahydropyran (1.035 g) was dissolved in 10 ml of THF and 3 ml of water, and 1 g of p-toluenesulfonic acid was added thereto. The resulting mixture was stirred at room temperature overnight, and then water was added thereto. The mixture was extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate. The desiccating agent was removed by filtration, and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (heptane-ethyl acetate) to give the title compound (305 mg).